Cas no 651724-38-8 (2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-)
651724-38-8 structure
Product Name:2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-
CAS No:651724-38-8
MF:C33H23N3
MW:461.555827379227
CID:404248
PubChem ID:12072846
Update Time:2025-04-19
2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-
- 4-[4-(4-phenylphenyl)phenyl]-2,6-dipyridin-2-ylpyridine
- DTXSID40477010
- 651724-38-8
-
- Inchi: 1S/C33H23N3/c1-2-8-24(9-3-1)25-12-14-26(15-13-25)27-16-18-28(19-17-27)29-22-32(30-10-4-6-20-34-30)36-33(23-29)31-11-5-7-21-35-31/h1-23H
- InChI Key: BHQXPNGALWEXTB-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CN=2)=CC(=CC=1C1C=CC=CN=1)C1C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 461.18939
- Monoisotopic Mass: 461.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.67
2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
651724-38-8 (2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-) Related Products
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